Cas no 1268822-65-6 (Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate)
1268822-65-6 structure
Product Name:Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
CAS No:1268822-65-6
MF:C9H8F2O3
MW:202.154829978943
CID:2175685
PubChem ID:68228239
Update Time:2024-03-01
Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl2-(2,6-difluoro-4-hydroxyphenyl)acetate
- methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
- RWKJGEWDDSYYBK-UHFFFAOYSA-N
- methyl (2,6-difluoro-4-hydroxyphenyl)acetate
- Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
-
- Inchi： 1S/C9H8F2O3/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3,12H,4H2,1H3
- InChI Key： RWKJGEWDDSYYBK-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1CC(=O)OC)F)O
Computed Properties
- Exact Mass: 202.04415044g/mol
- Monoisotopic Mass: 202.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 1.6
Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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